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Welcome to the Technical Support Center for addressing material compatibility issues with
peracetic acid (PAA). This resource is designed for researchers, scientists, and drug
development professionals to provide guidance on selecting appropriate materials for use with
PAA and to troubleshoot common issues encountered during experiments.

Frequently Asked Questions (FAQS)

Q1: What is peracetic acid and why is it a concern for material compatibility?

Peracetic acid (PAA) is a strong oxidizing agent used for a wide range of disinfection and
sterilization applications. Its high reactivity, while effective against microorganisms, can also
lead to the degradation of various materials, including plastics, metals, and elastomers.
Incompatible materials can corrode, crack, swell, or become brittle, compromising the integrity
of your experimental setup and potentially leading to leaks or contamination.

Q2: Which materials are generally considered compatible with peracetic acid?

Generally, high-grade stainless steel (like 316L), PTFE, and PVDF exhibit excellent resistance
to PAA. However, compatibility is dependent on factors such as PAA concentration,
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temperature, and contact time. Always consult specific chemical compatibility charts for the
materials and conditions you are using.

Q3: My polycarbonate equipment is showing signs of crazing after disinfection with PAA. What
is happening and what are the alternatives?

Polycarbonate is known to be susceptible to chemical attack from strong oxidizing agents like
peracetic acid, leading to environmental stress cracking, which appears as fine cracks or
"crazing" on the surface. This can compromise the structural integrity of the equipment.

For applications requiring transparency and PAA resistance, consider these alternatives:

e Acrylic (PMMA): Offers good optical clarity and better resistance to PAA than polycarbonate
in some cases.

» Borosilicate Glass: Provides excellent chemical resistance to a wide range of chemicals,
including PAA, and is highly transparent.

» Silicone: Certain grades of silicone can be a suitable flexible and transparent alternative.[1]

Q4: I've noticed a discoloration on my stainless steel surfaces after using PAA. Is this
corrosion?

Discoloration on stainless steel can be an early sign of corrosion, particularly if a lower grade of
stainless steel (e.g., 304) is used, or if the PAA solution is at a high concentration or
temperature. It can also be caused by impurities in the water used to dilute the PAA or by
residues left on the surface. It is advisable to clean the surface thoroughly and monitor for any
further changes. If pitting or etching is observed, discontinue use with that grade of stainless
steel.

Q5: Can | use PVC tubing with peracetic acid solutions?

PVC has limited resistance to peracetic acid and may become brittle or discolor over time,
especially at higher concentrations and temperatures.[2] For critical applications or prolonged
exposure, it is recommended to use more resistant materials like PTFE or PVDF tubing.

Troubleshooting Guide
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This guide addresses specific issues that may arise during your experiments involving
peracetic acid.
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Problem

Possible Causes

Recommended Actions

Plastic tubing becomes brittle

and cracks.

The plastic material is not
resistant to the oxidizing
effects of PAA. This is common
with materials like PVC and
some lower-grade

polyethylenes.[2]

Immediately replace the tubing
with a material known to be
compatible with PAA, such as
PTFE, PVDF, or high-density
polyethylene (HDPE) for
certain applications. Refer to
the material compatibility

tables below.

Elastomeric seals (O-rings,
gaskets) are swelling,

softening, or leaking.

The elastomer is absorbing the
PAA solution or is chemically
degrading. Materials like
EPDM and natural rubber can

be particularly susceptible.

Replace the seals with a more
resistant elastomer like Viton®
(FKM) or a perfluoroelastomer
(FFKM), especially for
concentrated PAA solutions.[3]
For lower concentrations,
some silicone grades may be

suitable.

Metal components (valves,
fittings) show signs of

corrosion (pitting, rust).

The metal is not sufficiently
resistant to the corrosive
nature of PAA. This is common
with mild steel, copper, brass,

and galvanized iron.

Replace the components with
high-grade stainless steel (316
or 316L) or other resistant
alloys. Ensure proper
passivation of stainless steel

surfaces.

PAA solution appears to be
losing its concentration faster

than expected.

The PAA may be decomposing
due to contact with
incompatible materials (e.g.,
certain metals acting as
catalysts), high temperatures,

or elevated pH.

Ensure all wetted parts of your
system are made of
compatible materials. Store
PAA solutions in a cool, dark
place and in appropriate
containers (e.g., HDPE,

stainless steel).

Unexpected experimental

results or contamination.

Leachates from degrading
materials may be
contaminating your solutions.

Incompatible materials can

Verify the compatibility of all
components in your
experimental setup. If material
degradation is suspected,

perform a blank run with just
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release plasticizers, the solvent to check for

monomers, or metal ions. leached substances.

Data Presentation: Material Compatibility with
Peracetic Acid

The following tables summarize the compatibility of various materials with peracetic acid. The
data is a compilation from various sources and should be used as a general guide. It is crucial
to perform specific testing for your unique operating conditions (concentration, temperature,

and duration of exposure).

Metals
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Material PAA Temperature Corrosion Compatibility
ateria
Concentration (°C) Rate (mpy) Rating
Aluminum
100 - 400 ppm 21 0 A - Excellent
(99.5%)
Stainless Steel
100 - 400 ppm 21 0 A - Excellent
304
Stainless Steel
100 - 400 ppm 21 0 A - Excellent
316
] C - Not
Mild Steel 100 ppm 21 34.1
Recommended
C - Not
200 ppm 21 53.8
Recommended
C - Not
400 ppm 21 78.1
Recommended
Copper 100 ppm 21 1.9 A - Excellent
C - Not
200 ppm 21 23.1
Recommended
C - Not
400 ppm 21 54.0
Recommended
Galvanized Iron 100 ppm 21 54 B - Fair
C - Not
200 ppm 21 19.4
Recommended
C - Not
400 ppm 21 49,5
Recommended
Rating Key:

e A- Excellent: <5 mpy (mils per year)

e B-Fair:5.1-10 mpy
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e C - Not Recommended: > 10 mpy

Plastics

. PAA Temperature Observed Compatibility
Material . .
Concentration (°C) Effects Rating
Polypropylene Cracking on B - Limited
YPIopY up to 15% 20 ] 9 ]
(PP) bending. Resistance[2][4]
Service life
Polyethylene depends on B - Limited
upto 17% 25 )
(PE) temperature and Resistance[2]
grade.
Polyvinyl May become B - Limited
yv. Y up to 17% 25 .y )
Chloride (PVC) brittle. Resistance[2]
Polytetrafluoroet No significant
up to 17% 25 A - Excellent[2]
hylene (PTFE) effect.
Polyvinylidene No significant
) up to 17% 25 A - Excellent[2]
Fluoride (PVDF) effect.
Acrylonitrile C - Not
Butadiene up to 17% 25 Incompatible. Recommended[2
Styrene (ABS) ]
Prone to stress
Polycarbonate ) ] C - Not
General Use Ambient cracking and
(PC) ) Recommended
crazing.
Elastomers
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. PAA Temperature Observed Compatibility
Material . .
Concentration (°C) Effects Rating
N Bleached and B - Limited
Silicone Rubber up to 17% 25 ) o )
slightly rigid. Resistance[2]
B/C - Limited to
Not
EPDM up to 17% 25 Softened, tacky.
Recommended|[2
]
Viton® (FKM) <1% Ambient Good resistance. A - Excellent[3]
) Performance o
Higher ] ) ] B - Limited
) Ambient varies with )
Concentrations Resistance[2]
grade.
C - Not
Natural Rubber up to 17% 25 Incompatible. Recommended[2
]
C - Not
Nitrile Rubber .
up to 17% 25 Incompatible. Recommended[2

(Buna-N)

]

Experimental Protocols

Protocol 1: Material Compatibility Testing - Immersion
Method (Based on ASTM G31-72 for Metals and ASTM
D543-06 for Plastics/Elastomers)

Objective: To determine the resistance of a material to peracetic acid by immersion.

Materials:

» Test specimens of the material with known surface area and weight.

e Peracetic acid solution of the desired concentration.
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Inert container (e.g., glass, PTFE).

Analytical balance.

Calipers.

Mechanical testing equipment (e.g., tensile tester).

Methodology:

e Specimen Preparation:

[¢]

Clean the test specimens to remove any surface contaminants.

o

Measure the dimensions of each specimen to calculate the surface area.

[e]

Weigh each specimen to the nearest 0.1 mg.

o

For mechanical testing, prepare additional control specimens that will not be exposed to
PAA.

e Immersion:

[¢]

Place the specimens in the inert container.

[e]

Pour the PAA solution into the container, ensuring the specimens are fully submerged and
not in contact with each other.

[¢]

Cover the container to prevent evaporation and contamination.

[e]

Store the container at a constant temperature for a specified duration (e.g., 24 hours, 7
days, 30 days).

e Post-Immersion Analysis:
o Carefully remove the specimens from the solution.

o Rinse the specimens with deionized water and dry them thoroughly.
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o Visually inspect the specimens for any changes in appearance (e.g., discoloration,
cracking, swelling, pitting).

o Weigh the dried specimens to determine the change in weight.
o Measure the dimensions to determine any swelling or shrinkage.

o Conduct mechanical tests (e.g., tensile strength, elongation at break) on the exposed
specimens and compare the results to the control specimens.

» Data Reporting:

o

Report the change in weight as a percentage of the original weight.

[¢]

For metals, calculate the corrosion rate in mils per year (mpy).

o

Report the percentage change in dimensions.

[e]

Report the percentage change in mechanical properties.

Visualizations
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Experimental Workflow for Material Compatibility Testing

1. Preparation

Prepare & Clean Specimen

:

Measure Initial Weight & Dimensions

2. Exéosure

Immerse in PAA Solution

:

Incubate at Controlled Temperature

3. An&lysis

Remove, Rinse & Dry Specimen

:

Visual Inspection

:

Measure Final Weight & Dimensions

:

Mechanical Testing

4. Reéorting

Calculate Changes & Corrosion Rate

:

Generate Report

Click to download full resolution via product page

Experimental Workflow Diagram

© 2026 BenchChem. All rights reserved. 11/13 Tech Support


https://www.benchchem.com/product/b1230563/docs?utm_src=pdf-body-img#technical-support-center-peracetic-acid-material-compatibility
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230563?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“E Troubleshooting & Optimization

Check Availability & Pricing

Factors Influencing Peracetic Acid Stability and Material Degradation

Peracetic Acid Stability & Material Compatibility

Influericing Factors

Y

Material Type i | PAA Concentration Temperature pH Contaminants (e.g., metal ions)
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Potential Outcome
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Corrosion (Metals) Degradation (Plastics/Elastomers) Accelerated PAA Decomposition

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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